Cas no 120627-42-1 (1-(methoxymethyl)-5-nitro-1H-Indole)

• Product name: 1-(methoxymethyl)-5-nitro-1H-Indole
• CAS No: 120627-42-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198
• CID: 1101747
• PubChem ID: 14269751

1-(methoxymethyl)-5-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-5-nitro-1H-Indole
• 1-(methoxymethyl)-5-nitroindole
• 120627-42-1
• 1H-Indole, 1-(methoxymethyl)-5-nitro-
• DTXSID20558235

• Inchi： InChI=1S/C10H10N2O3/c1-15-7-11-5-4-8-6-9(12(13)14)2-3-10(8)11/h2-6H,7H2,1H3
• InChI Key： DUOIRVICHHHEHV-UHFFFAOYSA-N
• SMILES： COCN1C=CC2=C1C=CC(=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 57.3